Cas no 39794-30-4 ( )

• Product Name: &nbsp
• CAS No: 39794-30-4
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 924920
• PubChem ID: 318195
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dimethoxyphenyl)methylideneamino]benzamide
• AC1L7XKA
• AG-F-40649
• Benzoesaeure-veratrylidenhydrazid
• benzoic acid veratrylidenehydrazide
• CTK4I1908
• KB-101391
• N-(3,4-dimethoxybenzylidene)benzhydrazone
• N'-(3,4-dimethoxybenzylidene)benzohydrazide
• veratraldehyde N-benzoylhydrazone
• Veratrumaldehyd-benzoylhydrazon
• Veratryliden-benzhydrazid
• veratrylidene benzoic acid hydrazide
• DS-011816
• DTXSID30312365
• AKOS034405950
• 39794-30-4
•  

• Inchi： 1S/C16H16N2O3/c1-20-14-9-8-12(10-15(14)21-2)11-17-18-16(19)13-6-4-3-5-7-13/h3-11H,1-2H3,(H,18,19)
• InChI Key： LTCJQGHDCIFJRA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=NNC(C2C=CC=CC=2)=O)C=CC=1OC

Computed Properties

• Exact Mass: 284.11618
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92